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Compound of Interest

Compound Name: Oblimersen

Cat. No.: B15580860 Get Quote

An In-depth Technical Guide to Oblimersen: Sequence, Structure, and Core Function For

Researchers, Scientists, and Drug Development Professionals

Introduction
Oblimersen (tradename Genasense®, also known as G3139) is a synthetic antisense

oligodeoxynucleotide designed as a targeted therapy for various cancers.[1] It is an 18-mer

phosphorothioate DNA oligonucleotide specifically engineered to be complementary to the first

six codons of the human bcl-2 messenger RNA (mRNA).[2][3][4][5] The Bcl-2 protein is a

potent inhibitor of apoptosis (programmed cell death), and its overexpression is a common

feature in many malignancies, contributing to tumor cell survival and resistance to conventional

cancer therapies.[4][6][7][8] By inhibiting the production of the Bcl-2 protein, Oblimersen aims

to restore the natural apoptotic process in cancer cells, thereby increasing their sensitivity to

cytotoxic chemotherapy.[1][6][8]

Sequence and Chemical Structure
Oblimersen is a modified, single-strand piece of DNA. Its structure is defined by its specific

nucleotide sequence and a key chemical modification to its backbone.

Nucleotide Sequence: The sequence of Oblimersen is: 5'-TCTCCCAGCGTGCGCCAT-3'[3][9]

This 18-base sequence is precisely complementary to the initiation codon region of the Bcl-2

mRNA, allowing it to bind specifically to its target.[6][7][10][11]
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Chemical Structure: To enhance its stability and protect it from degradation by cellular enzymes

(nucleases), Oblimersen features a phosphorothioate backbone.[2][7] In this modification, a

non-bridging oxygen atom in the phosphate group of the DNA backbone is replaced by a sulfur

atom. This modification does not interfere with the molecule's ability to hybridize with its target

mRNA.

Property Value

Chemical Formula C172H221N62O91P17S17

Molar Mass 5684.58 g·mol−1

Backbone Phosphorothioate

Length 18-mer oligonucleotide

Synonyms Genasense, G3139, Augmerosen

Mechanism of Action
The primary mechanism of action for Oblimersen is to function as an antisense inhibitor of Bcl-

2 protein synthesis.

Hybridization: Oblimersen enters the cell and the nucleus, where it binds to the

complementary sequence on the Bcl-2 mRNA.[7]

RNase H Activation: The resulting DNA-RNA hybrid is recognized by the cellular enzyme

RNase H.

mRNA Degradation: RNase H cleaves the Bcl-2 mRNA strand of the hybrid, effectively

destroying the template for protein synthesis.[7][10][11]

Inhibition of Translation: With the degradation of the Bcl-2 mRNA, the translation of the Bcl-2

protein is significantly reduced.[4][8]

Induction of Apoptosis: The decrease in the anti-apoptotic Bcl-2 protein shifts the cellular

balance, favoring the action of pro-apoptotic proteins, which leads to the initiation of

programmed cell death.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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